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Compound of Interest

Compound Name: Arsenic (III) sulfide

Cat. No.: B7800559 Get Quote

An In-depth Technical Guide to the Solubility of Arsenic (III) Sulfide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

arsenic (III) sulfide (As₂S₃). The document details its solubility in various solvents, presents

quantitative data, outlines experimental protocols for solubility determination, and illustrates key

concepts through diagrams.

Executive Summary
Arsenic (III) sulfide, commonly known as orpiment in its mineral form, is an inorganic

compound with the formula As₂S₃. Its solubility is a critical parameter in diverse fields, including

geochemistry, environmental science, materials science, and pharmacology. While famously

insoluble in water and non-oxidizing acids, As₂S₃ exhibits significant solubility in alkaline and

sulfide-containing solutions due to the formation of complex ions. The solubility is also highly

dependent on the allotropic form, with amorphous As₂S₃ being orders of magnitude more

soluble than its crystalline counterpart.[1] This guide synthesizes available data to provide a

detailed understanding of these properties.

Quantitative Solubility Data
The solubility of arsenic (III) sulfide is not a simple constant but varies significantly with the

solvent, pH, temperature, and the physical form of the solid. The data below is collated from
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various experimental studies.

Table 1: Solubility of Arsenic (III) Sulfide in Aqueous Media

Solvent/Condit
ion

Form Temperature Solubility Citation(s)

Pure Water Crystalline 18 °C

0.5 mg/L

(0.00005 g/100g

)

Aqueous

Solution (pH 2-5)

Crystalline

(Orpiment)
Not Specified 1.93 mg/L [1]

Aqueous

Solution (pH <

6.5)

Amorphous Not Specified
43.5 mg/L

(minimum)
[1]

Table 2: Solubility Product Constant (Ksp) of Arsenic (III) Sulfide

The solubility product provides a measure of a solid's dissolution in an aqueous solution.

Discrepancies in reported values may stem from differences in experimental conditions or the

use of crystalline versus amorphous forms.

Ksp Value pKsp Temperature Notes Citation(s)

~1 x 10⁻²⁸ 28.4 18 °C
Calculated from

pKsp.

2.90 x 10⁻⁷² 71.54 Not Specified

Value from a

theoretical

problem; seems

anomalously low.

[2]

Table 3: Qualitative Solubility in Various Solvents
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Solvent Class
Specific
Solvent(s)

Solubility
Mechanism /
Resulting
Species

Citation(s)

Acids (Non-

oxidizing)

Hydrochloric Acid

(HCl)

Very low; slowly

soluble in hot

HCl

Limited

dissolution. Can

be precipitated in

6M HCl.

[3][4]

Acids (Oxidizing)
Nitric Acid

(HNO₃)

Soluble (with

decomposition)

Oxidation of

As(III) to As(V)

(arsenic acid)

and S(II) to S(VI)

(sulfuric acid).

[4]

Alkaline

Solutions

Sodium

Hydroxide

(NaOH)

Soluble

Forms a mixture

of arsenite

(AsO₃³⁻) and

thioarsenite

(AsS₃³⁻) ions.

[4][5]

Sulfide Solutions

Sodium

Hydrosulfide

(NaSH),

Ammonium

Sulfide ((NH₄)₂S)

Soluble

Forms soluble

pyramidal

trithioarsenite

anion (AsS₃³⁻).

[4]

Polysulfide

Solutions

Ammonium

Polysulfide

((NH₄)₂Sₓ)

Soluble

Forms soluble

ammonium

thioarsenate

((NH₄)₃AsS₄).

[6][7][8]

Other Inorganics Liquid Ammonia Soluble - [4]

Organic Solvents Ethanol Soluble -

Benzene,

Carbon Disulfide
Insoluble -

Dissolution Chemistry and Mechanisms
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The solubility behavior of As₂S₃ is governed by its chemical reactivity with the solvent.

In Water and Non-Oxidizing Acids: As₂S₃ is a covalently bonded solid with very low polarity,

leading to its extremely low solubility in water.[5] Its insolubility in non-oxidizing acids like HCl

is a hallmark property used in traditional qualitative analysis schemes.[4]

In Alkaline Media (e.g., NaOH): Dissolution in strong bases occurs via a nucleophilic attack

by hydroxide ions on the arsenic centers. This breaks down the polymeric As₂S₃ structure,

leading to the formation of soluble arsenite (AsO₃³⁻) and thioarsenite (AsS₃³⁻) species.[4][5]

The overall reaction can be represented as: As₂S₃ + 6OH⁻ → AsO₃³⁻ + AsS₃³⁻ + 3H₂O

In Sulfide Solutions (e.g., Na₂S, (NH₄)₂S): Sulfide and hydrosulfide ions are highly effective

at dissolving As₂S₃. They react to form soluble thioarsenite complexes, primarily the

trithioarsenite ion (AsS₃³⁻).[4] With polysulfides, further reaction leads to the formation of

thioarsenates, such as AsS₄³⁻.[6][7] The dissolution in sodium hydrosulfide can be shown as:

As₂S₃ + 3S²⁻ → 2AsS₃³⁻

Below is a diagram illustrating these logical solubility relationships.
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Inert / Insoluble
Reactive Dissolution

Resulting Aqueous Species

Arsenic (III) Sulfide
(As₂S₃ Solid)

Water (H₂O)

Insoluble

Non-Oxidizing Acids
(e.g., HCl)

Insoluble

Oxidizing Acids
(e.g., HNO₃)

Reacts with
Decomposition

Alkaline Solutions
(e.g., NaOH)

Dissolves to form

Sulfide Solutions
(e.g., Na₂S, (NH₄)₂Sₓ)

Dissolves to form

H₃AsO₄ + H₂SO₄

(Decomposition)
Arsenite [AsO₃]³⁻ Thioarsenite [AsS₃]³⁻ Thioarsenate [AsS₄]³⁻
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Start

1. Preparation
Add excess As₂S₃ solid

to known volume of solvent.

2. Equilibration
Seal and agitate in thermostatic

shaker for 24-72 hours.

3. Phase Separation
Centrifuge and filter supernatant

(e.g., 0.22 μm filter).

4. Sample Dilution
Take precise aliquot of filtrate
and dilute with acidified water.

5. Quantification
Analyze total arsenic concentration
using calibrated ICP-MS or AAS.

6. Calculation
Calculate original concentration
and convert to solubility units.

End
(Solubility Value)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [solubility of arsenic (III) sulfide in different solvents].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7800559#solubility-of-arsenic-iii-sulfide-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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